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Compound of Interest

Compound Name: Verdiperstat

Cat. No.: B1683814 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

Verdiperstat (also known as AZD3241), a selective, irreversible, and orally active

myeloperoxidase (MPO) inhibitor used in neurodegenerative disease research. Adherence to

these procedures is vital for ensuring laboratory safety, environmental protection, and

regulatory compliance.

Core Safety and Handling Summary
Verdiperstat is classified as harmful if swallowed.[1] Standard laboratory precautions, including

the use of personal protective equipment (PPE) such as gloves, lab coats, and safety glasses,

should be followed at all times during handling and disposal.

Quantitative Data and Hazard Information
A summary of key quantitative and hazard data for Verdiperstat is provided in the table below

for easy reference.
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Property Value Source

Molecular Formula C₁₁H₁₅N₃O₂S PubChem[1]

Molecular Weight 253.32 g/mol PubChem[1]

GHS Classification
Acute Toxicity 4, Oral (Harmful

if swallowed)
PubChem[1]

Hazard Statement H302: Harmful if swallowed PubChem[1]

Precautionary Statement

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

PubChem[1]

Storage (Solid) -20°C for 3 years TargetMol[2]

Storage (In Solvent) -80°C for 1 year TargetMol[2]

Step-by-Step Disposal Protocol for Verdiperstat
The following procedures are based on general best practices for the disposal of research-

grade pharmaceutical compounds in a laboratory setting.

Step 1: Segregation of Waste
Proper segregation is the first and most critical step in the waste disposal process.

Identify Verdiperstat Waste: This includes:

Unused or expired solid Verdiperstat powder.

Solutions containing Verdiperstat.

Contaminated labware (e.g., vials, pipette tips, weighing boats).

Contaminated PPE (e.g., gloves, disposable lab coats).
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Separate from General Waste: Under no circumstances should Verdiperstat waste be

disposed of in regular trash or sinks.

Step 2: Preparing Solid Waste for Disposal
For pure, unused, or expired Verdiperstat powder:

Do Not Crush or Grind: To avoid generating dust, do not crush or grind tablets or capsules if

applicable.

Mix with an Inert Substance: In its original container, or a new, clearly labeled one, mix the

solid Verdiperstat with an unappealing, inert substance like cat litter, sand, or used coffee

grounds.[3] This makes the substance less attractive for accidental ingestion or diversion.

Seal the Container: Securely seal the primary container.

Step 3: Preparing Liquid Waste for Disposal
For solutions containing Verdiperstat (e.g., in DMSO):

Collect in a Designated Waste Container: Use a dedicated, leak-proof, and clearly labeled

hazardous waste container for all liquid Verdiperstat waste.

Do Not Mix with Incompatible Waste: Ensure the waste container is only used for compatible

chemical waste streams.

Secure the Container: Keep the container sealed when not in use.

Step 4: Packaging and Labeling for Final Disposal
Package Securely: Place the sealed primary containers of solid and liquid waste into a

larger, durable, and sealable outer container.

Label Clearly: The outer container must be clearly labeled as "Hazardous Waste" and should

include:

The name "Verdiperstat" or "AZD3241".

The approximate quantity.
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The date of accumulation.

Relevant hazard symbols (e.g., "Harmful").

Step 5: Final Disposal
Engage a Licensed Waste Disposal Contractor: The final disposal of Verdiperstat waste

must be handled by a licensed and certified hazardous waste disposal company.

Follow Institutional Protocols: Adhere to your institution's specific environmental health and

safety (EHS) guidelines for chemical waste pickup and disposal.

Maintain Records: Keep a detailed record of the disposed of quantities and the date of

disposal for regulatory compliance.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of Verdiperstat in a laboratory setting.
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Caption: A workflow diagram illustrating the key stages of Verdiperstat disposal.

Signaling Pathway Visualization
While Verdiperstat's primary disposal does not involve a biological signaling pathway, its

mechanism of action is relevant to its research context. Verdiperstat is an inhibitor of

myeloperoxidase (MPO), an enzyme involved in oxidative stress and neuroinflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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